2-Methyl-1-[(oxan-4-ylmethyl)amino]propan-2-ol

• Molecular Formula: C10H21NO2
• Molecular Weight: 187.28 g/mol
• IUPAC Name: 2-methyl-1-(oxan-4-ylmethylamino)propan-2-ol
• InChI: InChI=1S/C10H21NO2/c1-10(2,12)8-11-7-9-3-5-13-6-4-9/h9,11-12H,3-8H2,1-2H3
• InChI Key: PXGIEPXPOZEUPU-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(CNCC1CCOCC1)O

Description

Chemical Structure and Properties 2-Methyl-1-[(oxan-4-ylmethyl)amino]propan-2-ol (IUPAC name) is a secondary alcohol featuring a tetrahydropyran (oxan-4-ylmethyl) substituent linked via an amino group to a 2-methylpropan-2-ol backbone. Its molecular formula is C₉H₁₉NO₂ (molecular weight: 173.25 g/mol) . Key structural attributes include:

• A rigid tetrahydropyran ring contributing to stereochemical complexity.
• A secondary amine bridge, enabling protonation or coordination with metal ions.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Methyl-1-[(oxan-4-ylmethyl)amino]propan-2-ol involves the reaction of 2-methyl-2-propanol with oxan-4-ylmethylamine under controlled conditions. The reaction is typically carried out in the presence of a catalyst and under an inert atmosphere to prevent oxidation . The reaction mixture is then purified using standard techniques such as distillation or chromatography to obtain the desired product.

Industrial Production Methods

In an industrial setting, the production of 2-Methyl-1-[(oxan-4-ylmethyl)amino]propan-2-ol can be scaled up using continuous flow reactors. These reactors allow for precise control of reaction conditions, leading to higher yields and purity of the final product. The use of automated systems also reduces the risk of human error and increases the efficiency of the production process .

Chemical Reactions Analysis

Types of Reactions

2-Methyl-1-[(oxan-4-ylmethyl)amino]propan-2-ol undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or aldehydes.

Reduction: It can be reduced to form alcohols or amines.

Substitution: The compound can undergo nucleophilic substitution reactions to form various derivatives.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are commonly used.

Substitution: Nucleophiles such as halides, amines, and alcohols can be used under basic or acidic conditions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation can yield ketones or aldehydes, while reduction can produce alcohols or amines .

Scientific Research Applications

The applications of 2-Methyl-1-[(oxan-4-ylmethyl)amino]propan-2-ol are described below, based on the available search results.

Overview

2-Methyl-1-[(oxan-4-ylmethyl)amino]propan-2-ol is a chemical compound with potential applications in various scientific and industrial fields. One source lists the chemical formula as C10H21NO2 and its molecular weight as 187.28 .

Scientific Research Applications

2-Methyl-1-[(oxan-4-yl)amino]propan-2-ol has a wide range of scientific research applications:

• Chemistry It is employed as a building block in synthesizing complex organic molecules and as a reagent in various chemical reactions.
• Biology The compound is studied for its potential biological activities and interactions with biomolecules.
• Medicine Research is being conducted to explore its potential therapeutic uses, including its use as a precursor in synthesizing pharmaceutical compounds.
• Industry It is utilized in producing specialty chemicals and as an intermediate in manufacturing various industrial products.

Chemical Reactions Analysis

2-Methyl-1-[(oxan-4-yl)amino]propan-2-ol undergoes various chemical reactions:

• Oxidation This compound can be oxidized to form corresponding ketones or aldehydes.
• Reduction Reduction reactions can convert the compound into its corresponding alcohols or amines.
• Substitution The amino group can participate in nucleophilic substitution reactions, leading to the formation of various derivatives.

Common reagents used in the reactions of this compound include oxidizing agents (e.g., potassium permanganate), reducing agents (e.g., sodium borohydride), and nucleophiles (e.g., alkyl halides). The reaction conditions, such as temperature, solvent, and pH, are carefully controlled to achieve the desired products. The resulting products depend on the specific reaction conditions and reagents used. For example, oxidation reactions may yield ketones or aldehydes, while substitution reactions can produce various substituted derivatives.

2-Methyl-1-[(oxan-4-yl)amino]propan-2-ol, a derivative of oxan and amino alcohols, has garnered interest for its potential biological activities. The compound's structure, which includes a tertiary amine and a cyclic ether, suggests possible interactions with biological systems, particularly in therapeutic contexts.

The biological activity of this compound is primarily linked to its interaction with various enzymatic pathways. Preliminary studies suggest that compounds with similar structures can act as inhibitors of key enzymes involved in metabolic pathways:

• Dihydrofolate Reductase (DHFR) This enzyme is crucial for DNA synthesis and repair. Inhibition of DHFR leads to reduced cell proliferation, which is particularly relevant in cancer therapeutics.
• Kinase Activity The compound may also exhibit inhibitory effects on specific kinases involved in signal transduction pathways. For instance, derivatives have shown activity against mitogen-activated protein kinases (MAPKs), which play roles in cell growth and differentiation.

Cancer Treatment

Research indicates that compounds structurally similar to this compound have been evaluated for their efficacy against various cancers. For example, pyridopyrimidine derivatives have been shown to effectively inhibit DHFR, leading to apoptosis in cancer cells.

Neuroprotective Effects

Some studies suggest that amino alcohols can exhibit neuroprotective properties by modulating neurotransmitter levels and reducing oxidative stress in neuronal cells. This potential has implications for treating neurodegenerative diseases.

Mechanism of Action

The mechanism of action of 2-Methyl-1-[(oxan-4-ylmethyl)amino]propan-2-ol involves its interaction with specific molecular targets. The compound can act as a ligand, binding to proteins or enzymes and modulating their activity. This interaction can lead to changes in cellular pathways and physiological responses .

Comparison with Similar Compounds

Comparative Analysis with Structural Analogs

Table 1: Structural and Molecular Comparison

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Substituent	Physical State (If Available)
2-Methyl-1-[(oxan-4-ylmethyl)amino]propan-2-ol	C₉H₁₉NO₂	173.25	Oxan-4-ylmethyl (tetrahydropyran)	Not reported
1-[(2,6-Dimethylheptan-4-yl)amino]-2-methylpropan-2-ol	C₁₃H₂₉NO	215.38	Branched alkyl chain	Not reported
2-Methyl-1-[(octan-2-yl)amino]propan-2-ol	C₁₂H₂₇NO	201.35	Linear alkyl chain	Not reported
1-(Isobutylamino)-2-methylpropan-2-ol	C₈H₁₉NO	145.25	Isobutyl group	Not reported
2-Methyl-1-(oxiran-2-yl)propan-2-ol	C₆H₁₂O₂	116.16	Epoxide (oxirane)	Liquid
2-Methyl-1-(3-methylphenyl)propan-2-ol	C₁₁H₁₆O	164.25	Aromatic (3-methylphenyl)	Liquid
2-Methyl-1-(5-methyl-1-phenyl-1H-pyrazol-3-yl)-propan-2-ol	C₁₄H₁₈N₂O	230.31	Pyrazole ring	Not reported

Key Findings:

A. Impact of Substituents on Physicochemical Properties

• Polarity and Solubility: The oxan-4-ylmethyl group introduces oxygen atoms, enhancing polarity compared to alkyl-substituted analogs (e.g., AV87113 or BN46222) . This may improve aqueous solubility relative to non-polar analogs like 2-methyl-1-(3-methylphenyl)propan-2-ol .
• Reactivity : The epoxide-containing analog (CAS 32932-25-5) exhibits higher reactivity due to the strained oxirane ring, enabling ring-opening reactions absent in the target compound .
• Thermal Stability : Aromatic and heterocyclic substituents (e.g., pyrazole in CAS 91027-09-7) may increase thermal stability via π-π stacking or hydrogen bonding .

Biological Activity

2-Methyl-1-[(oxan-4-ylmethyl)amino]propan-2-ol, with the molecular formula C9H19NO2 and a molecular weight of 173.26 g/mol, is an organic compound that has garnered attention for its potential biological activities. This article provides a comprehensive overview of its biological activity, including mechanisms of action, therapeutic applications, and relevant research findings.

Chemical Structure and Properties

The compound features an amino alcohol functional group and a tetrahydropyran ring, which contribute to its unique chemical properties. The structural formula can be represented as follows:

• Molecular Formula : C9H19NO2
• IUPAC Name : 2-Methyl-1-[(oxan-4-ylmethyl)amino]propan-2-ol
• SMILES : CC(C)(CNC1CCOCC1)O

The biological activity of 2-Methyl-1-[(oxan-4-ylmethyl)amino]propan-2-ol is largely attributed to its ability to interact with various biomolecules through hydrogen bonding and other non-covalent interactions. This mechanism allows the compound to influence enzymatic activities and receptor functions, potentially leading to therapeutic effects in various biological systems.

Antimicrobial Properties

Recent studies have explored the antimicrobial potential of 2-Methyl-1-[(oxan-4-ylmethyl)amino]propan-2-ol. For example, molecular docking analyses have indicated that the compound may inhibit specific microbial targets, making it a candidate for further development as an antimicrobial agent .

Antimalarial Activity

Research has indicated that compounds structurally similar to 2-Methyl-1-[(oxan-4-ylmethyl)amino]propan-2-ol exhibit significant antimalarial activity. Specifically, studies have shown that certain derivatives can inhibit the growth of Plasmodium species at low concentrations (IC50 < 1 µM), suggesting potential applications in treating malaria .

Therapeutic Applications

The compound is being investigated for its role as a precursor in the synthesis of pharmaceutical agents. Its structural characteristics make it suitable for developing drugs targeting various diseases, including cancer and infections. The inhibition of dihydrofolate reductase (DHFR), a critical enzyme in folate metabolism, has been noted as a potential mechanism for therapeutic effects against cancer cells .

Table 1: Summary of Biological Activities

Activity Type	Target Organism/Enzyme	IC50 Value	Reference
Antimicrobial	Various bacteria	< 20 µM
Antimalarial	Plasmodium spp.	< 1 µM
Enzyme Inhibition	Dihydrofolate reductase	High affinity

Case Study: Antimicrobial Evaluation

A recent study evaluated the antimicrobial properties of several derivatives of 2-Methyl-1-[(oxan-4-ylmethyl)amino]propan-2-ol against common pathogens such as Staphylococcus aureus and Escherichia coli. The results demonstrated significant inhibitory effects at concentrations lower than those typically required for standard antibiotics, indicating a promising avenue for drug development in combating resistant strains .